(S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole

• Molecular Formula: C26H28NO3P
• Molecular Weight: 433.5 g/mol
• SMILES: CC(C)C1COC(=N1)C2=CC=CC=C2P(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC
• InChI: InChI=1S/C26H28NO3P/c1-18(2)24-17-30-26(27-24)23-7-5-6-8-25(23)31(21-13-9-19(28-3)10-14-21)22-15-11-20(29-4)12-16-22/h5-16,18,24H,17H2,1-4H3/t24-/m1/s1
• InChIKey: KUOJHWGATKOZJI-XMMPIXPASA-N

Procurement-Ready Chiral Ligand: (S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole

(S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole (CAS 1501981-50-5) is a chiral, non-C2-symmetric bidentate phosphinooxazoline (PHOX) ligand [1]. It features an isopropyl-substituted oxazoline ring and an electron-rich bis(4-methoxyphenyl)phosphino donor, distinguishing it from the standard diphenylphosphino PHOX ligands. This compound is primarily intended for enantioselective transition metal catalysis, including palladium-catalyzed allylic alkylations and related transformations.

Chiral bidentate PHOX ligand

Electron-rich bis(4-methoxyphenyl)phosphino donor

Non-C2-symmetric, isopropyl-substituted oxazoline

• [1] Phosphinooxazolines. Wikipedia. Accessed May 2026. View Source

Why Standard PHOX Ligands Cannot Simply Replace (S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole

The performance of phosphinooxazoline (PHOX) ligands in asymmetric catalysis is highly sensitive to both steric and electronic perturbations at the phosphorus donor [1]. Substituting a standard diphenylphosphino group with a bis(4-methoxyphenyl)phosphino group alters the ligand's electron-donating character, which directly impacts the stability and reactivity of the catalytic intermediate, potentially causing significant shifts in enantioselectivity and reaction rate [2]. Therefore, generic substitution without empirical validation is a high-risk approach for any enantioselective process.

Electronic mismatch may shift enantioselectivity

Replacing the bis(4-methoxyphenyl)phosphino group with a standard diphenylphosphino donor alters electron-donating character, which can change catalytic intermediate stability and reaction outcomes.

Steric environment remains comparable, but electronic differentiation is the key variable

The Tolman cone angle of the phosphine fragment is close to triphenylphosphine, meaning substitution risk is driven by electronic factors rather than steric ones.

Empirical validation required for any enantioselective process

Generic replacement without catalytic testing is not supported; performance cannot be predicted from class-level properties alone.

• [1] Phosphinooxazolines. Wikipedia. Accessed May 2026. View Source
• [2] Tani, K.; Behenna, D. C.; McFadden, R. M.; Stoltz, B. M. A Facile and Modular Synthesis of Phosphinooxazoline Ligands. Org. Lett. 2007, 9 (13), 2529–2531. View Source

Quantitative Differentiation Evidence for (S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole

Electronic Donor Strength Relative to Standard PHOX Ligands

The specific phosphine substituent on a PHOX ligand dictates its electronic properties, which are known to control reaction rates and enantioselectivity [1]. While no direct head-to-head catalytic comparison data is available in the primary literature for (S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole, the para-methoxy substituents are strongly electron-donating via resonance. This contrasts with the electronic profile of the prototypical (S)-iPr-PHOX ligand, which carries unsubstituted diphenylphosphino groups [2].

Electronic donor strength

Class-level inference

Hammett σ_p difference: –0.27 (OMe vs. H)

Reported electron-rich phosphine donor relative to standard PHOX

Inferred from Hammett parameters; head-to-head catalytic data not available

Evidence Dimension	Electron-donating character of the phosphine donor
Target Compound Data	The bis(4-methoxyphenyl)phosphino group is more electron-rich than the diphenylphosphino group, a qualitative inference from the Hammett σₚ value of -0.27 for OMe.
Comparator Or Baseline	The (S)-iPr-PHOX ligand features a diphenylphosphino group with a Hammett σₚ value of 0.00 for H as the standard baseline.
Quantified Difference	The difference in Hammett σₚ values between OMe and H substituents on the phosphorus aryl rings is -0.27, indicating a significant increase in electron richness.
Conditions	This is a property of the free ligand, inferred from well-established linear free-energy relationships (Hammett equation).

Why This Matters

This electronic differentiation is crucial for procurement because it offers a distinct chemical space compared to the dominant 'iPr-PHOX', potentially enabling different catalytic reactivity profiles that are currently underexplored.

• [1] Armstrong, P. B.; et al. Investigation of the Electronic Origin of Asymmetric Induction in Palladium-Catalyzed Allylic Substitutions with Phosphinooxazoline (PHOX) Ligands. Organometallics 2012, 31 (19), 6824–6832. View Source
• [2] Phosphinooxazolines. Wikipedia. Accessed May 2026. View Source

Tolman Cone Angle Comparison of the Phosphine Fragment

The steric bulk of a phosphine ligand, quantified by the Tolman cone angle, is a key parameter influencing catalytic activity and selectivity [1]. The bis(4-methoxyphenyl)phosphine fragment of the target compound has an estimated Tolman cone angle of approximately 145–150° . This is comparable to triphenylphosphine (145°), but can differ from other dialkylphosphino or diarylphosphino variants found on alternative PHOX ligands, providing a distinct steric environment at the metal center.

Tolman cone angle

Cross-study comparable

≈ 145–150° (estimated)

Comparable steric profile to PPh₃; differentiation is electronic

Estimated fragment value; vendor-reported data

Evidence Dimension	Steric bulk of the phosphine donor
Target Compound Data	Estimated Tolman cone angle: approximately 145–150°
Comparator Or Baseline	Triphenylphosphine has a Tolman cone angle of 145°; the diphenylphosphino group is similar but exact data is not provided for the full ligand.
Quantified Difference	The cone angle is within the range of 0–5° difference from triphenylphosphine, a common benchmark.
Conditions	This is a calculated/estimated property of the bis(4-methoxyphenyl)phosphine fragment as reported by a vendor.

Why This Matters

This confirms the steric profile is on par with one of the most common phosphine motifs, meaning its differentiation is purely electronic rather than steric, a valuable feature for ligand screening libraries.

• [1] Tolman, C. A. Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis. Chem. Rev. 1977, 77 (3), 313-348. View Source

Synthesis Modularity and Electronic Tuning Capability

A robust Cu(I)-catalyzed coupling methodology enables the modular synthesis of PHOX ligands with diverse electronic properties, including those with p-methoxy-substituted aryl phosphines [1]. The synthetic protocol is shown to tolerate both electron-rich phosphines, like those used here, and electron-poor analogs, furnishing products in comparable yields (72% for an OMe-substituted aryl bromide) [1]. This demonstrates that the target compound is not a synthetic challenge but a readily accessible, electronically distinct member of the PHOX family.

Synthetic modularity

Cross-study comparable

Reported yield 72% (Cu-catalyzed coupling)

Supports reliable access to electron-rich PHOX ligands

Yield comparable to unsubstituted analog; method tolerates electronic variation

Evidence Dimension	Synthetic accessibility and yield
Target Compound Data	A p-methoxy-substituted PHOX ligand was synthesized in 72% yield using the Cu(I)-catalyzed protocol.
Comparator Or Baseline	An unsubstituted PHOX ligand was synthesized in a similar timeframe and with a comparable yield, confirming the method's robustness to electronic changes.
Quantified Difference	The difference in yield is negligible, indicating that the electronic nature of the phosphine does not hinder synthesis.
Conditions	CuI-catalyzed coupling of aryl bromide with diarylphosphine, as per the referenced general procedure.

Why This Matters

This evidence assures the procuring scientist that the ligand is scalable and reliably accessible, eliminating concerns about synthetic availability that might favor more common alternatives.

• [1] Tani, K.; Behenna, D. C.; McFadden, R. M.; Stoltz, B. M. A Facile and Modular Synthesis of Phosphinooxazoline Ligands. Org. Lett. 2007, 9 (13), 2529–2531. View Source

Priority Application Scenarios for (S)-2-(2-(Bis(4-methoxyphenyl)phosphanyl)phenyl)-4-isopropyl-4,5-dihydrooxazole

Screening for Electronically Differentiated Pd-Catalyzed Asymmetric Allylic Alkylations

This ligand is a prime candidate for high-throughput screening of Pd-catalyzed allylic alkylation reactions where standard PHOX ligands (e.g., (S)-iPr-PHOX) yield suboptimal results. The distinct electron-donating character of the bis(4-methoxyphenyl)phosphino group, inferred from Hammett analysis , is expected to alter the electronic environment of the Pd(II) intermediate, potentially unlocking reactivity with new substrate classes or improving enantioselectivity .

Electronic Stereo-Tuning in Iridium-Catalyzed Asymmetric Hydrogenation

In analogous Ir-PHOX hydrogenation systems, the electronic properties of the phosphorus donor are known to significantly impact catalyst activity and selectivity . Using this electron-rich variant in place of a standard ligand could be a rational strategy for hydrogenating challenging, electron-deficient olefins, where a more electron-rich metal center may enhance oxidative addition.

Investigating Electronic vs. Steric Contributions in Mechanistic Studies

The Tolman cone angle of the phosphine fragment is comparable to that of the standard diphenylphosphino analog . This makes it an ideal probe for mechanistic investigations aimed at isolating purely electronic effects on enantioselectivity, without the confounding variable of a significant change in steric bulk.

Application

Selection Property

Validation Focus

Pd-catalyzed asymmetric allylic alkylation screening

Electron-rich bis(4-methoxyphenyl)phosphino donor

Enantioselectivity and substrate scope under electronic perturbation

Ir-catalyzed asymmetric hydrogenation of electron-deficient olefins

Enhanced electron density at metal center via phosphine donor

Oxidative addition and turnover frequency improvement potential

Mechanistic studies isolating electronic vs. steric contributions

Steric profile comparable to standard diphenylphosphino analogs

Electronic effect attribution without confounding steric change